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Compound of Interest

Compound Name: Reversin 205

Cat. No.: B172063

Technical Support Center: Reversine

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions for dissolving and storing Reversine stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Reversine?

The recommended solvent for dissolving Reversine is dimethyl sulfoxide (DMSO).[1][2][3]
Reversine is soluble in DMSO, but insoluble in water and ethanol.[2] For optimal results, it is
recommended to use fresh, moisture-free DMSO, as absorbed moisture can reduce the
solubility of Reversine.[2]

Q2: What is the maximum concentration for a Reversine stock solution in DMSO?

Reversine can be dissolved in DMSO to prepare stock solutions at various concentrations,
typically ranging from 5 mg/mL to 20 mg/mL.[2][3] Some suppliers indicate that achieving a 20
mg/mL (50.83 mM) concentration may require ultrasonication.[3][4]

Q3: How should I store the powdered (lyophilized) form of Reversine?
The powdered form of Reversine is stable for up to three years when stored at -20°C.[2][3]

Q4: What are the optimal storage conditions for Reversine stock solutions?
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Reversine stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles
and stored at low temperatures.[2][4] For long-term storage, -80°C is recommended, where the
solution is stable for up to one year.[2][4] For shorter-term storage, -20°C is suitable, with
stability for one to six months.[2][4] It is also crucial to protect the stock solution from direct
sunlight.[1]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving Reversine

The Reversine powder is not
fully dissolving in DMSO.

Use ultrasonication to aid
dissolution, especially for
higher concentrations.[3][4]
Ensure you are using fresh,
anhydrous DMSO as moisture
can impede solubility.[2] Gently
warming the solution to 37°C

while vortexing may also help.

[5]

Precipitate Forms in Stock

Solution After Freezing

The concentration of the stock
solution is too high, or the
solution was not properly

dissolved initially.

Before use, warm the vial to
room temperature and vortex
thoroughly to ensure any
precipitate is redissolved. If the
issue persists, consider
preparing a new stock solution
at a slightly lower

concentration.

Cloudy or Discolored Solution

This may indicate
contamination or degradation

of the Reversine solution.

Discard the solution and
prepare a fresh stock. To
prevent this, always use sterile
technigues and high-quality

solvents.

Inconsistent Experimental

Results

This could be due to
inaccurate stock solution
concentration or degradation

of Reversine.

Ensure accurate weighing and
solvent volume when
preparing the stock solution.
Aliquot the stock solution to
minimize freeze-thaw cycles
which can degrade the
compound.[2][4] Always use a
fresh aliquot for each

experiment.

Quantitative Data Summary
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Parameter Value Reference

Molecular Weight 393.49 g/mol [11[3]

e 5 mg/mL (12.71 mM) to 20
Solubility in DMSO [2][3]
mg/mL (50.83 mM)

Solubility in Water Insoluble [2]
Solubility in Ethanol Insoluble [2]
Powder Storage 3 years at -20°C [2][3]

) 1 year at -80°C in solvent; 1-6
Stock Solution Storage _ [2][4]
months at -20°C in solvent

Experimental Protocols

Protocol for Preparing a 10 mM Reversine Stock Solution in DMSO
Materials:

¢ Reversine powder

e Anhydrous DMSO

 Sterile microcentrifuge tubes or cryovials

o Calibrated micropipettes and sterile tips

o Vortex mixer

o Optional: Sonicator

Procedure:

o Equilibrate Reversine: Allow the vial of Reversine powder to come to room temperature
before opening to prevent condensation of atmospheric moisture.
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e Calculate Required Mass: To prepare a 10 mM stock solution, use the following calculation
(Molecular Weight of Reversine = 393.49 g/mol ):

o For 1 mL of a 10 mM solution, you will need: 0.01 mol/L * 1 L/1000 mL * 393.49 g/mol *
1000 mg/g = 3.93 mg of Reversine.

e Dissolution:
o Carefully weigh out the required amount of Reversine powder and place it in a sterile tube.
o Add the calculated volume of anhydrous DMSO.

o Vortex the solution thoroughly until the powder is completely dissolved. If necessary, use a
sonicator for a few minutes to aid dissolution.

 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile cryovials. This will
minimize freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (1-6 months).

o Protect the vials from light during storage and handling.

Visualizations
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Simplified Signaling Pathway of Reversine Action
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Caption: Simplified diagram of Reversine's inhibitory action on Aurora kinases.
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Experimental Workflow for Reversine Stock Solution Preparation
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Caption: Workflow for preparing and storing Reversine stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

